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Compound of Interest

Compound Name: 4-(2-Thienyl)aniline
CAS No.: 70010-48-9
Cat. No.: B1299213
Get Quote
. J

Executive Summary & Compound Identity

4-(2-Thienyl)aniline (also known as 4-(thiophen-2-yl)aniline) is a conjugated biaryl system
comprising an electron-rich amine donor and a thiophene moiety. It serves as a primary
intermediate for conductive polymers (polyanilines/polythiophenes) and a scaffold for "push-
pull" chromophores in organic light-emitting diodes (OLEDS).
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Property Data
CAS Number 29250-45-7
IUPAC Name 4-(thiophen-2-yl)aniline

Molecular Formula

Molecular Weight 175.25 g/mol

Appearance Light brown to yellow solid

Melting Point 74—78 °C (Lit. 76 °C) [1][2]

Solubility Soluble in DMSO, Chloroform, Acetone;

Insoluble in Water

Synthesis & Purification Protocol

High-purity material is a prerequisite for accurate spectroscopic analysis. The most reliable

route is the Suzuki-Miyaura cross-coupling of 4-bromoaniline and 2-thienylboronic acid.

Reaction Pathway (DOT Visualization)

The following diagram outlines the optimized micellar coupling pathway, which avoids harsh

organic solvents and operates under mild conditions.
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Figure 1: Optimized Suzuki-Miyaura coupling workflow using micellar catalysis for green

synthesis.
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Detailed Protocol

e Reagents: Combine 4-bromoaniline (1.0 eq), 2-thienylboronic acid (1.2 eq), and base (
or
, 2.0 eq).
o Catalysis: Add Pd catalyst (e.g.,
or
) at 1-5 mol%.

e Solvent System: Use a degassed mixture of Toluene/Water (or surfactant/water for green
chemistry).

e Reaction: Heat to 60—80 °C under inert atmosphere (

) for 2—4 hours.

 Purification: Concentrate the organic layer and purify via silica gel chromatography (Eluent:
Hexane/Ethyl Acetate 8:2).

Spectroscopic Characterization

The following data sets are derived from purified samples. Note that chemical shifts may vary
slightly (

ppm) depending on concentration and water content in the deuterated solvent.

Proton NMR ( H NMR)

Solvent:

(Chloroform-d) Frequency: 400 MHz[1]
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> Expert Note: The thiophene ring contains 3 protons. In 400 MHz spectra, the third thiophene
proton often overlaps with the signal at 7.17 ppm or the phenyl doublet at 7.43 ppm depending
on resolution. The "Triplet" at 7.17 is characteristic of the 4-H coupling to both 3-H and 5-H.

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance)

Wavenumber (

Assignment Diagnostic Value
)
Primary Amine Doublet.
Essential for confirming the
3440, 3356 N-H Stretching integrity of the
group (vs. oxidation).
_ _ Indicates unsaturated
3097 C-H Stretching (Aromatic) ) o
aromatic/heteroaromatic rings.
Characteristic breathing modes
1614, 1603 C=C Ring Stretching of the phenyl and thiophene
rings.
] Confirms the attachment of the
1286 C-N Stretching ] o
amine to the aromatic ring.
Indicative of para-substituted
809 C-H Bending (oop) benzene (two adjacent
hydrogens).
UV-Vis Absorption

Solvent: Ethanol or Methanol Relevance: Critical for determining the "optical gap” for
optoelectronic applications.

e :290-305 nm

e Transition:
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o Context: Aniline absorbs at ~280 nm. The addition of the thiophene ring extends the
conjugation length, resulting in a bathochromic (red) shift of approximately 10—-25 nm.

Quality Control & Troubleshooting Logic

When analyzing this compound, specific impurities from the Suzuki coupling can mimic the
product. Use this logic flow to validate your sample.
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Figure 2: NMR-based quality control logic tree for identifying common Suzuki coupling
byproducts.

References

e Sigma-Aldrich. (n.d.). 4-(Thiophen-2-yl)aniline Product Sheet. Retrieved from

e Gallo, G., et al. (2021). "Micellar Suzuki Cross-Coupling between Thiophene and Aniline in
Water and under Air." Organics, 2(4), 415-427. (Provides specific IR and NMR peak listings).
Retrieved from

e PubChem. (n.d.).[2] 4-(2-Thienyl)aniline Compound Summary. National Library of Medicine.
Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Data & Synthesis of 4-
(2-Thienyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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